Cas no 811450-26-7 (5-Fluoropyrimidin-4-amine)

• Product Name: 5-Fluoropyrimidin-4-amine
• CAS No: 811450-26-7
• MF: C₄H₄FN₃
• MW: 113.093063354492
• MDL: MFCD00223685
• CID: 715289
• PubChem ID: 3478696
• Update Time: 2024-12-09

5-Fluoropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoropyrimidin-4-amine
• 4- Pyrimidinamine, 5-fluoro-
• 4-Pyrimidinamine,5-fluoro
• 5-fluoranylpyrimidin-4-amine
• 5-fluoro-4-pyrimidinamine
• 5-FLUORO-PYRIMIDIN-4-YLAMINE
• 5-fluoro-4-pyrimidineamine
• 4-amino-5-fluoropyrimidine
• 4-Pyrimidinamine,5-fluoro-
• PKZMNMQCFNJXEH-UHFFFAOYSA-N
• BCP21839
• AM101307
• AB0037781
• Y5108
• ST24029487
• A814346
• Z1741979118
• 5-Fluoro-4-pyrimidinamine (ACI)
• DTXSID30392849
• 811450-26-7
• MFCD00223685
• SY060395
• DB-349934
• AC-27296
• J-517559
• Z1255487690
• DS-11541
• CS-0044093
• SCHEMBL2417749
• SB38851
• EN300-219063
• 5-Fluoro-pyrimidin-4-ylamine;4-Pyrimidinamine, 5-fluoro-
• AKOS015855608

• MDL： MFCD00223685
• Inchi： 1S/C4H4FN3/c5-3-1-7-2-8-4(3)6/h1-2H,(H2,6,7,8)
• InChI Key： PKZMNMQCFNJXEH-UHFFFAOYSA-N
• SMILES： FC1C(N)=NC=NC=1

Computed Properties

• Exact Mass: 113.03900
• Monoisotopic Mass: 113.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0

Experimental Properties

• Density: 1.372
• Boiling Point: 222.7°C at 760 mmHg
• Flash Point: 88.5°C
• Refractive Index: 1.56
• PSA: 51.80000
• LogP: 0.77910

5-Fluoropyrimidin-4-amine Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides